Cas no 34622-58-7 (Carbamothioic acid,N,N-diethyl-, S-[(2-chlorophenyl)methyl] ester)

• Product Name: Carbamothioic acid,N,N-diethyl-, S-[(2-chlorophenyl)methyl] ester
• CAS No: 34622-58-7
• MF: C₁₂H₁₆ClNOS
• MW: 257.779541015625
• CID: 313872
• PubChem ID: 329754494
• Update Time: 2025-04-19

Carbamothioic acid,N,N-diethyl-, S-[(2-chlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N,N-diethyl-, S-[(2-chlorophenyl)methyl] ester
• Orbencarb
• S-[(2-chlorophenyl)methyl] N,N-diethylcarbamothioate
• B 3356
• Lanray
• orthobencarb
• S-[(2-chlorophenyl)methyl] diethylcarbamothioate
• S-2-chlorobenzyl diethyl(thiocarbamate)
• S-4-chlorobenzyl diethylthiocarbamate
• Saturn 95 percent
• S-o-chlorobenzyl diethylthiocarbamate
• S-(o-Chlorobenzyl) N,N-diethylthiocarbamate
• S-2-Chlorobenzyl N,N-diethylthiocarbamate
• 2AZ38X9JHS
• Orbencarb, PESTANAL(R), analytical standard
• Q17461535
• Carbamothioic acid, diethyl-, S-[(2-chlorophenyl)methyl] ester
• J-019680
• S-(2-chlorobenzyl) diethylcarbamothioate
• C11087
• S-((2-CHLOROPHENYL)METHYL) N,N-DIETHYLCARBAMOTHIOATE
• NS00003949
• 34622-58-7
• CHEBI:7778
• AKOS015888342
• Orbencarb [ISO]
• LLLFASISUZUJEQ-UHFFFAOYSA-N
• S-(2-Chlorobenzyl) N,N-diethylthiocarbamate
• UNII-2AZ38X9JHS
• Diethylthiocarbamic acid S-(o-chlorobenzyl) ester
• DTXSID0058061
• SCHEMBL66777
• Carbamic acid, diethylthio-, S-(o-chlorobenzyl) ester
• S-2-chlorobenzyl diethylcarbamothioate
• S-(2-Chlorobenzyl)-N,N-diethylthiolcarbamate
• BRN 1968914
• Carbamothioic acid, diethyl-, S-((2-chlorophenyl)methyl) ester
• DTXCID2031829
• Carbamothioic acid, diethyl-, S-((2-chlorophenyl)methyl) ester (9CI)

• MDL： MFCD00145041
• Inchi： 1S/C12H16ClNOS/c1-3-14(4-2)12(15)16-9-10-7-5-6-8-11(10)13/h5-8H,3-4,9H2,1-2H3
• InChI Key： LLLFASISUZUJEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC(N(CC)CC)=O

Computed Properties

• Exact Mass: 257.06400
• Monoisotopic Mass: 257.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.179±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 9 ºC
• Boiling Point: 350.5 °C at 760 mmHg
• Flash Point: 165.8 °C
• Refractive Index: n20/D 1.60
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 45.61000
• LogP: 4.03500
• Solubility: Not determined

Carbamothioic acid,N,N-diethyl-, S-[(2-chlorophenyl)methyl] ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H331
• Warning Statement： P261-P311
• Hazardous Material transportation number：UN 2902
• WGK Germany：3
• Hazard Category Code： 20/22
• RTECS：EZ7259400
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/22
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes